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Compound of Interest

Compound Name: Bromine chloride

Cat. No.: B078175

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the use of bromine chloride
(BrCl) as a disinfectant for wastewater treatment. The information is intended for researchers
and professionals involved in developing and evaluating water purification technologies.

Introduction

Bromine chloride is a powerful oxidizing agent that serves as an effective alternative to
traditional chlorine-based disinfectants for wastewater treatment. It offers several advantages,
including greater efficacy against a broad spectrum of microorganisms, particularly at higher pH
levels and in the presence of ammonia.[1][2][3] When dissolved in water, bromine chloride
hydrolyzes to form hypobromous acid (HOBr) and hydrochloric acid (HCI).[4] Hypobromous
acid is the primary disinfecting agent, demonstrating strong biocidal activity against bacteria,
viruses, and protozoa.[5][6][7]

Advantages of Bromine Chloride over Chlorine

o Superior Efficacy at Higher pH: Bromine chloride maintains its disinfecting power over a
wider pH range compared to chlorine.[8] At a pH of 8.5, nearly 60% of bromine exists as the
highly effective hypobromous acid (HOBr), whereas only about 10% of chlorine is in its most
effective form, hypochlorous acid (HOCI).[2]
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» Effectiveness in Ammonia-Containing Wastewater: Unlike chlorine, which reacts with
ammonia to form less effective chloramines, bromine chloride forms bromamines that are
themselves potent biocides.[2][5][7] This makes BrCl particularly suitable for treating
wastewater with high ammonia content.[5]

e Rapid Action: Bromine chloride exhibits a rapid rate of disinfection.[9]

o Reduced Toxicity of Residuals: Bromine chloride residuals are less toxic to aquatic life
compared to chlorinated residuals.[1]

Chemical Reactions in Water

The primary reaction of bromine chloride in water is hydrolysis:
BrCl + H20 — HOBr + HCI

Hypobromous acid (HOBr) is a weak acid and exists in equilibrium with the hypobromite ion
(OBr-):

HOBr = H* + OBI~

HOBr is a more potent disinfectant than OBr~. The relative proportions of these two species
are pH-dependent, with HOBr being the predominant form in the pH range of 6.0 to 8.5.[5]

Disinfection Byproducts (DBPs)

A key consideration in wastewater disinfection is the formation of potentially harmful
disinfection byproducts (DBPs). The reaction of disinfectants with natural organic matter (NOM)
in wastewater can lead to the formation of various DBPs.

When using bromine-based disinfectants, brominated DBPs (Br-DBPs) can be formed,
including brominated trihalomethanes (THMs) and haloacetic acids (HAAS).[10][11][12] It is
important to note that brominated DBPs may have higher health risks than their chlorinated
counterparts.[10] The formation and speciation of these byproducts are influenced by factors
such as the concentration of bromide ions, pH, and reaction time.[10][12]

Quantitative Data Summary
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The following tables summarize key quantitative data on the performance of bromine chloride
as a wastewater disinfectant.

Parameter Bromine Chloride Chlorine Reference

Poliovirus Inactivation

(4-log reduction in

nitrogen-free buffer, 0.15 mg/L 0.3 mg/L [O1[13]
pH 6.0, 15 min contact

time)

Poliovirus Inactivation

(in activated sludge 5-log reduction at 5 2-log reduction at 5 ol[13]
effluent, 15 min mg/L mg/L
contact time)
E. coli and 2 4 mg/L for 5-log
coliphage inactivation reduction of E. coli N
) ] Not specified [5]

(pH 7.0, 10 min and 3.7-log reduction
contact time) of f2 coliphage
Cryptosporidium
parvum oocyst 0.6 log reduction at ~5 0.4 log reduction at ~5 (141
infectivity reduction mg/L mg/L
(300 min contact time)
MS2 Coliphage _ _

) 5.02 logio reduction 2.98 logio reduction [15]
Reduction
Microcystin Toxin ) )

88.5% reduction 27.5% reduction [15]

Reduction
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DBP Class

Typical Brominated
Species

Factors Influencing
Formation

Trihalomethanes (THMs)

Bromoform (CHBr3),
Dibromochloromethane
(CHBr2ClI),
Bromodichloromethane
(CHBrCL)

Bromide ion concentration, pH,
Natural Organic Matter (NOM)
content

Haloacetic Acids (HAAS)

Bromoacetic acid,

Dibromoacetic acid

Bromide ion concentration, pH,
NOM content

Haloacetonitriles

Dibromoacetonitrile

Bromide ion concentration, pH,
NOM content

Experimental Protocols
Protocol 1: Evaluation of Virucidal Efficacy of Bromine

Chloride in a Nitrogen-Free Buffer

Obijective: To determine the minimum concentration of bromine chloride required for a 4-log

reduction of poliovirus in a controlled laboratory setting.

Materials:

Poliovirus type 1 stock

Nitrogen-free phosphate buffer (0.05M KHzPO4-K2HPOa4), pH 6.0

Bromine chloride stock solution

Chlorine (as sodium hypochlorite) stock solution

Sterile, halogen-demand-free glassware

Cell culture supplies for virus titration (plague assay)

Incubator (25°C)
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» Dark room or light-proof containers

Methodology:

Prepare a series of dilutions of bromine chloride and chlorine in the nitrogen-free buffer.

e Add a known titer of poliovirus to each disinfectant solution.

¢ Incubate the mixtures for 15 minutes at 25°C in the dark.

e Immediately after incubation, neutralize the disinfectant.

o Perform serial dilutions of the treated virus samples and assay for remaining infectious virus
using a standard plaque assay.

Calculate the log reduction in viral titer for each disinfectant concentration.

Protocol 2: Comparative Disinfection of Poliovirus in
Secondary Sewage Effluent

Objective: To compare the disinfection efficiency of bromine chloride and chlorine in a real-
world wastewater matrix.

Materials:

o Poliovirus type 1 stock

o Secondary treated (activated sludge) sewage effluent
» Bromine chloride stock solution

e Chlorine (as sodium hypochlorite) stock solution

» Sterile, halogen-demand-free glassware

o Cell culture supplies for virus titration (plaque assay)

e Incubator (25°C)

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b078175?utm_src=pdf-body
https://www.benchchem.com/product/b078175?utm_src=pdf-body
https://www.benchchem.com/product/b078175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Methodology:

Seed the secondary sewage effluent with a known concentration of poliovirus.

Prepare a range of bromine chloride and chlorine concentrations (e.g., 1, 2, 3, 5 mg/L) in
the seeded effluent.

Allow a contact time of 15 minutes at 25°C.

Neutralize the disinfectant in samples taken at the end of the contact time.

Determine the residual virus concentration using a plaque assay.

Calculate and compare the log reduction of the virus for each disinfectant and concentration.

Visualizations
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Click to download full resolution via product page

Caption: Chemical pathways of bromine chloride in wastewater.
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Caption: Experimental workflow for disinfection efficacy testing.
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Caption: Comparison of Bromine Chloride and Chlorine disinfectants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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